4-[[(2,2-Dimethyl-1-oxopropyl)amino]methyl]benzeneethanamine

• Molecular Formula: C14H22N2O
• Molecular Weight: 234.34 g/mol
• IUPAC Name: N-[[4-(2-aminoethyl)phenyl]methyl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C14H22N2O/c1-14(2,3)13(17)16-10-12-6-4-11(5-7-12)8-9-15/h4-7H,8-10,15H2,1-3H3,(H,16,17)
• InChI Key: RCUPMFHQOXRWOU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NCC1=CC=C(C=C1)CCN

Description

4-[[(2,2-Dimethyl-1-oxopropyl)amino]methyl]benzeneethanamine is a useful research compound. Its molecular formula is C14H22N2O and its molecular weight is 234.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Cyanocinnamic is catalytically hydrogenated to form 4-(aminomethyl)-benzenepropanoic acid, the amino function is then protected by a tert.butoxycarbonyl group and the carboxylic acid function is converted into the primary carboxamide; the resulting 4-[[(2,2-dimethyl-1-oxopropyl)amino]methyl]benzenepropanamide when reacted with I,I-bis-(trifluoroacetoxy)iodobenzene, yields 4-[[(2,2-dimethyl-1-oxopropyl)amino]methyl]benzeneethanamine (see also: A. S. Radhakrishna, M. E. Parham, R. M. Riggs and G. M. Loudon, J. Org. Chem. 44: 1746-1747 (1979) and K. Seraminathan and N. Venkatasubramanian, J. Chem. Soc. Perkim Trans. II 1975, 1161), which may be converted into the corresponding urea in the usual way, e.g. by treating the hydrochloride with sodium cyanate; cleaving the tert.butoxycarbonyl group with suitable acids, e.g. trifluoroacetic acid, finally yields the desired 4-[2-(aminocarbonylamino)ethyl]phenylmethanamine.